2-(Methyl-pyridin-3-ylmethyl-amino)-ethanol

• CAS No.: 121489-14-3
• Product Name: 2-(Methyl-pyridin-3-ylmethyl-amino)-ethanol
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-[methyl(pyridin-3-ylmethyl)amino]ethanol
• Standard InChI: InChI=1S/C9H14N2O/c1-11(5-6-12)8-9-3-2-4-10-7-9/h2-4,7,12H,5-6,8H2,1H3
• Standard InChIKey: AONUOBNHKYQJIO-UHFFFAOYSA-N
• SMILES: CN(CCO)CC1=CN=CC=C1
• Canonical SMILES: CN(CCO)CC1=CN=CC=C1
• Appearance: Solid powder
• Description: JAY2-22-33 is a neuroprotective agent. It acts by significantly reducing Aβ toxicity by delaying paralysis and improving cognitive performances in a transgenic mouse model of AD.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: JAY2-22-33; JAY2 22 33; JAY22233; JAY-2-22-33; JAY 2 22 33
• Reference: 1: Keowkase R, Aboukhatwa M, Adam BL, Beach JW, Terry AV Jr, Buccafussco JJ, Luo Y. Neuroprotective effects and mechanism of cognitive-enhancing choline analogs JWB 1-84-1 and JAY 2-22-33 in neuronal culture and Caenorhabditis elegans. Mol Neurodegener. 2010 Dec 16;5:59. doi: 10.1186/1750-1326-5-59. PubMed PMID: 21162742; PubMed Central PMCID: PMC3017027.; 2: Buccafusco JJ, Beach JW, Terry AV Jr. Desensitization of nicotinic acetylcholine receptors as a strategy for drug development. J Pharmacol Exp Ther. 2009 Feb;328(2):364-70. doi: 10.1124/jpet.108.145292. Epub 2008 Nov 20. Review. PubMed PMID: 19023041; PubMed Central PMCID: PMC2682277.
• PubChem Compound: 23035511
• Last Modified: Nov 11 2021